2-[(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide

• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2-(N-methylsulfonylanilino)-N-[2-(morpholine-4-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C21H25N3O5S/c1-16(24(30(2,27)28)17-8-4-3-5-9-17)20(25)22-19-11-7-6-10-18(19)21(26)23-12-14-29-15-13-23/h3-11,16H,12-15H2,1-2H3,(H,22,25)
• InChI Key: NASFEZHWBGURKL-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=CC=C1C(=O)N2CCOCC2)N(C3=CC=CC=C3)S(=O)(=O)C

Description

2-[(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide, also known as MSAP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MSAP belongs to the class of small molecule inhibitors that target enzymes involved in cancer cell proliferation and survival.

Mechanism of Action

2-[(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide exerts its anti-cancer effects by inhibiting the activity of HDACs, which are enzymes involved in the regulation of gene expression. HDACs remove acetyl groups from histone proteins, leading to the repression of gene transcription. By inhibiting HDACs, this compound promotes the acetylation of histones, resulting in the activation of tumor suppressor genes and the repression of oncogenes. Additionally, this compound inhibits the activity of HSP90 and AKT, which are involved in the regulation of cell survival pathways.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. It has also been reported to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors. This compound has been shown to have low toxicity in normal cells, suggesting that it may be a safe and effective anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide is its specificity for cancer cells, which reduces the risk of off-target effects. This compound has also been shown to be effective in combination with other anti-cancer agents, suggesting that it may be useful in combination therapy. However, this compound has limited solubility in water, which may pose challenges for its use in clinical settings.

Future Directions

Future research on 2-[(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide should focus on optimizing its synthesis method to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on different types of cancer cells. This compound may also have potential applications in other diseases, such as neurodegenerative disorders and inflammatory diseases, which warrant further investigation.

Synthesis Methods

The synthesis of 2-[(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide involves the reaction of 2-[(methylsulfonyl)anilino]acetic acid with 2-(4-morpholinyl)aniline in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The reaction is carried out in a mixture of dichloromethane and dimethylformamide (DMF) at room temperature. The resulting intermediate is then treated with N-(tert-butoxycarbonyl)-L-proline in the presence of DCC and DMAP to yield this compound.

Scientific Research Applications

2-[(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of several enzymes involved in cancer cell proliferation and survival, including histone deacetylases (HDACs), heat shock protein 90 (HSP90), and protein kinase B (AKT). This compound has also been reported to induce apoptosis (programmed cell death) in cancer cells, thereby reducing tumor growth.